
2-Amino-2-methylpropanamide safety and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-2-methylpropanamide

Cat. No.: B190125 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-2-methylpropanamide

Introduction
2-Amino-2-methylpropanamide, with the CAS number 16252-90-7, is a chemical compound

utilized in various research and development applications.[1] As a derivative of an amino acid,

it serves as a building block in the synthesis of more complex molecules.[2] Given its

application in laboratory settings, a thorough understanding of its safety profile and proper

handling procedures is critical for the protection of researchers, scientists, and drug

development professionals. This guide provides a comprehensive overview of the known

hazards, handling precautions, and emergency procedures associated with 2-Amino-2-
methylpropanamide.

Hazard Identification
While specific GHS classification data for 2-Amino-2-methylpropanamide is not consistently

available across all sources, related compounds and available safety data sheets (SDS) for

similar structures indicate potential hazards.[1][3] For instance, the SDS for 2-Amino-2-
methylpropanamide from some suppliers indicates it is classified as causing severe skin

burns and eye damage.

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H314
Causes severe skin burns and

eye damage.

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER or doctor/physician.

Note: This information is based on available supplier data and may not be exhaustive. Always

refer to the specific Safety Data Sheet provided by the supplier.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Amino-2-methylpropanamide is

presented below.

Table 2: Physical and Chemical Properties of 2-Amino-2-methylpropanamide
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Property Value Source

CAS Number 16252-90-7 [1][3][4]

Molecular Formula C4H10N2O [3][4]

Molecular Weight 102.14 g/mol [1][4]

Synonyms
2-methylalaninamide, 2-Amino-

2-methylpropionamide
[4]

Physical Form Solid

Storage Temperature 2-8°C, under inert atmosphere

Toxicological Information
Detailed toxicological data for 2-Amino-2-methylpropanamide is limited in the provided

search results. However, information on related compounds like 2-Amino-2-methyl-1-propanol

suggests potential for irritation. For 2-Amino-2-methyl-1-propanol, the oral LD50 in rats is 2900

mg/kg and in mice is 2.15 g/kg.[5][6] It is noted as causing skin irritation and serious eye

damage.[5][7]

Table 3: Acute Toxicity Data for Related Compounds

Compound Route Species Value

2-Amino-2-methyl-1-

propanol
Oral Rat LD50 = 2900 mg/kg[6]

2-Amino-2-methyl-1-

propanol
Oral Mouse LD50 = 2.15 g/kg[5]

2-Amino-2-methyl-1-

propanol
Dermal Rabbit

LD50 > 2000 mg/kg[6]

[8]

First-Aid Measures
In the event of exposure to 2-Amino-2-methylpropanamide, immediate action is crucial. The

following are general first-aid guidelines based on available SDS for this and structurally similar
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chemicals.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1][9]

Following Skin Contact: Immediately take off contaminated clothing.[9] Wash off with soap

and plenty of water.[1] Consult a doctor.

Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, also under

the eyelids.[1][8] Remove contact lenses if present and easy to do.[8] Seek immediate

medical attention.

Following Ingestion: Rinse mouth with water. Do not induce vomiting.[1][9] Never give

anything by mouth to an unconscious person.[1] Call a doctor or Poison Control Center

immediately.[1][9]

Exposure Event Immediate Actions

Medical Attention

Inhalation Move to Fresh Air

Skin Contact
Remove Clothing,

Wash with Soap & Water

Eye Contact Rinse Eyes Cautiously
(min. 15 mins)

Ingestion Rinse Mouth,
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

If breathing is difficult
or has stopped

If irritation persists
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Caption: General first-aid response workflow for chemical exposure.

Firefighting Measures
In case of a fire involving 2-Amino-2-methylpropanamide, the following measures should be

taken:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[10]

Specific Hazards Arising from the Chemical: During a fire, toxic fumes and hazardous

combustion products such as carbon oxides and nitrogen oxides (NOx) may be released.[7]

[11]

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[1][7]

Accidental Release Measures
Proper procedures must be followed in the event of a spill to prevent exposure and

environmental contamination.

Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas.[1][7] Ensure adequate ventilation.[1] Evacuate personnel to

safe areas and keep people away from and upwind of the spill.[1][9]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not

let the chemical enter drains, as it may be harmful to aquatic life.[7][12]

Methods for Containment and Cleaning Up: Collect the spilled material and arrange for

disposal.[1] Methods like sweeping up or shoveling into suitable, closed containers are

recommended.[7][12] Avoid creating dust.[7] Use spark-proof tools and explosion-proof

equipment if applicable.[1]
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Caption: Step-by-step workflow for responding to a chemical spill.
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Handling and Storage
Precautions for Safe Handling: Handle in a well-ventilated place.[1] Wear suitable protective

clothing.[1] Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[1]

[7] Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Conditions for Safe Storage: Store the container tightly closed in a dry, cool, and well-

ventilated place.[1][8] The recommended storage temperature is between 2-8°C in an inert

atmosphere. Store apart from incompatible materials.[1]

Exposure Controls and Personal Protection
Engineering Controls: Work in a well-ventilated area. Using a chemical fume hood is

preferable.[5] An eyewash station and safety shower should be readily available in the

immediate work area.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][7]

Skin Protection: Wear suitable protective gloves (e.g., chemical impermeable gloves) and

a lab coat or other protective clothing.[1][5]

Respiratory Protection: If ventilation is inadequate or dust/aerosols are generated, wear a

NIOSH-approved respirator.[5]
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Caption: Decision workflow for selecting appropriate PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b190125?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[12][13]

Conditions to Avoid: Avoid dust formation.[1] For related compounds, heat, sparks, flames,

and other sources of ignition should be avoided.[8][13]

Incompatible Materials: Strong oxidizing agents and acids are generally incompatible with

amino compounds.[8][13]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon oxides and nitrogen oxides.[11][13]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the safety and handling of 2-Amino-2-
methylpropanamide were not available in the initial search results. The information provided

herein is aggregated from Safety Data Sheets and chemical database entries. The following is

a generalized protocol for handling the compound in a research setting, based on the compiled

safety data.

General Laboratory Handling Protocol

Preparation:

Before handling, thoroughly review the supplier-specific Safety Data Sheet (SDS).

Ensure the work area, typically a chemical fume hood, is clean and operational.[5]

Verify that an eyewash station and safety shower are accessible and unobstructed.[5]

Assemble all necessary equipment and reagents before starting the experiment.

Personal Protective Equipment (PPE):

Don all required PPE as determined by the PPE selection workflow (Section 9.0),

including, at a minimum, a lab coat, safety goggles, and chemical-resistant gloves.[1][5]
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Handling the Compound:

Perform all manipulations of solid 2-Amino-2-methylpropanamide within a fume hood to

minimize inhalation exposure.[5]

When weighing the solid, use a balance inside the hood or a vented balance enclosure.

Avoid creating dust during transfer.[1][7] Use appropriate tools like a spatula.

If making solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[1]

Cleanup and Waste Disposal:

Wipe down the work surface with an appropriate solvent to decontaminate it after the

procedure is complete.

Dispose of contaminated materials (e.g., gloves, weighing paper, pipette tips) in a

designated, sealed hazardous waste container.

Unused or waste 2-Amino-2-methylpropanamide must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

Emergency Procedures:

In case of a spill, immediately follow the spill response workflow (Section 7.0).

In case of personal exposure, follow the first-aid measures (Section 5.0) and seek medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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